4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine
Overview
Description
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine, also known as MPP, is an organic compound that has been studied for its synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. MPP is a heterocyclic compound, which is a type of compound that contains two or more different types of atoms in its ring structure. It has a molecular formula of C7H9N3 and a molecular weight of 139.17 g/mol.
Scientific Research Applications
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including the synthesis of N-alkyl-3-pyridazin-4-yl-1H-pyrazol-5-amines, which are useful in the synthesis of new drugs. 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has also been used as a starting material in the synthesis of a variety of biologically active compounds, such as antifungal agents and anti-inflammatory agents. In addition, 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has been used in the synthesis of novel heterocyclic compounds, which have potential applications in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine is not fully understood. However, it is believed that 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are hormones that play a role in inflammation, pain, and fever. By inhibiting COX, 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine can reduce the production of prostaglandins, which can reduce inflammation and pain.
Biochemical and Physiological Effects
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and analgesic effects. In addition, it has been shown to have anti-bacterial and antifungal activity. Furthermore, 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has been shown to reduce the production of nitric oxide, which can be beneficial in the treatment of certain diseases, such as cardiovascular disease.
Advantages and Limitations for Lab Experiments
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, making it a cost-effective option for research. In addition, it is relatively stable and non-toxic, making it safe to use in laboratory experiments. However, 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine has some limitations for use in laboratory experiments. It is not soluble in water, which can make it difficult to use in certain experiments. In addition, it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine. One potential direction is to further explore its mechanism of action and its biochemical and physiological effects. In addition, further research could be done to explore its potential applications in the pharmaceutical industry. Another potential direction is to explore its potential applications in the treatment of various diseases, such as cardiovascular disease and cancer. Finally, further research could be done to explore its potential use as an insecticide or herbicide.
Synthesis Methods
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine can be synthesized through a variety of methods. One method involves the reaction of 4-methyl-3-pyridazin-4-yl-1H-pyrazol-5-amine with aqueous sodium hydroxide, followed by the addition of sodium methoxide. The reaction is then heated to reflux for several hours, and the product is isolated by crystallization. Another method involves the reaction of 4-methyl-3-pyridazin-4-yl-1H-pyrazol-5-amine with ethyl chloroformate, followed by the addition of sodium hydroxide. The reaction is then heated to reflux for several hours, and the product is isolated by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine involves the reaction of 4-methyl-3-(pyridazin-4-yl)-1H-pyrazole-5-carboxylic acid with a reducing agent to form the corresponding amine.", "Starting Materials": [ "4-methyl-3-(pyridazin-4-yl)-1H-pyrazole-5-carboxylic acid", "Reducing agent" ], "Reaction": [ "Dissolve 4-methyl-3-(pyridazin-4-yl)-1H-pyrazole-5-carboxylic acid in a suitable solvent such as ethanol or methanol.", "Add the reducing agent to the reaction mixture and stir at room temperature for several hours.", "Filter the resulting solid and wash with a suitable solvent to obtain the desired product, 4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine." ] } | |
CAS RN |
2763703-83-7 |
Product Name |
4-methyl-3-(pyridazin-4-yl)-1H-pyrazol-5-amine |
Molecular Formula |
C8H9N5 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
